N~1~-(3-fluorophenyl)-N~2~-[(4-methoxyphenyl)sulfonyl]-N~2~-phenylglycinamide

• IUPAC Name: N-(3-fluorophenyl)-2-(N-(4-methoxyphenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C21H19FN2O4S/c1-28-19-10-12-20(13-11-19)29(26,27)24(18-8-3-2-4-9-18)15-21(25)23-17-7-5-6-16(22)14-17/h2-14H,15H2,1H3,(H,23,25)
• InChI Key: KZPCOVAOYGIUBS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CC(=CC=C2)F)C3=CC=CC=C3
• Molecular Formula: C21H19FN2O4S
• Molecular Weight: 414.5 g/mol

Description

N~1~-(3-fluorophenyl)-N~2~-[(4-methoxyphenyl)sulfonyl]-N~2~-phenylglycinamide, also known as Compound XX, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

N~1~-(3-fluorophenyl)-N~2~-[(4-methoxyphenyl)sulfonyl]-N~2~-phenylglycinamide XX exerts its therapeutic effects through various mechanisms of action. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in pain and inflammation. Additionally, it has been shown to induce apoptosis, or programmed cell death, in cancer cells, thereby inhibiting their growth and proliferation.
Biochemical and Physiological Effects
This compound XX has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to reduce the production of prostaglandins, thereby reducing pain and inflammation. Additionally, it has been shown to induce apoptosis in cancer cells, leading to their death and inhibition of their growth and proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using N~1~-(3-fluorophenyl)-N~2~-[(4-methoxyphenyl)sulfonyl]-N~2~-phenylglycinamide XX in lab experiments is its potential therapeutic properties, making it a valuable candidate for the development of new drugs for the treatment of pain, inflammation, and cancer. However, one limitation is its relatively complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for the study of N~1~-(3-fluorophenyl)-N~2~-[(4-methoxyphenyl)sulfonyl]-N~2~-phenylglycinamide XX. One potential direction is the development of new drugs based on its chemical structure for the treatment of pain, inflammation, and cancer. Additionally, further studies on its mechanism of action and biochemical and physiological effects may provide insights into its therapeutic potential. Finally, studies on its pharmacokinetics and pharmacodynamics may provide valuable information on its safety and efficacy for clinical use.
Conclusion
In conclusion, this compound XX is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound may provide valuable insights into its potential use in the development of new drugs for the treatment of pain, inflammation, and cancer.

Scientific Research Applications

N~1~-(3-fluorophenyl)-N~2~-[(4-methoxyphenyl)sulfonyl]-N~2~-phenylglycinamide XX has been studied for its potential therapeutic properties in various scientific research studies. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. Additionally, it has been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.